4,7-Difluoroisoindoline-1,3-dione
Description
4,7-Difluoroisoindoline-1,3-dione is a fluorinated heterocyclic compound characterized by a bicyclic isoindoline core with two fluorine atoms at the 4- and 7-positions and two ketone groups at the 1- and 3-positions. This structure confers unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. For example, it serves as a precursor in synthesizing proteolysis-targeting chimeras (PROTACs) and immunomodulatory derivatives, such as NE-002, which exhibits antitumor activity . Its synthesis typically involves reacting 4,7-difluoroisobenzofuran-1,3-dione with amines under reflux conditions, achieving moderate yields (e.g., 59% for NE-002) .
Properties
Molecular Formula |
C8H3F2NO2 |
|---|---|
Molecular Weight |
183.11 g/mol |
IUPAC Name |
4,7-difluoroisoindole-1,3-dione |
InChI |
InChI=1S/C8H3F2NO2/c9-3-1-2-4(10)6-5(3)7(12)11-8(6)13/h1-2H,(H,11,12,13) |
InChI Key |
SJTJZLUESDHJJB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C(=C1F)C(=O)NC2=O)F |
Origin of Product |
United States |
Comparison with Similar Compounds
4,7-Difluoroisoindoline-1,3-dione
- Synthesis: Direct reaction of 4,7-difluoroisobenzofuran-1,3-dione with amines (e.g., 2-aminoglutarimide hydrochloride) in acetic acid with NaOAc, yielding 59% .
- Advantage: Simpler one-step procedure compared to diamino derivatives, avoiding intermediate purification challenges .
4-Amino-7-chloroisoindoline-1,3-dione
- Synthesis: Byproduct of failed diamino synthesis; characterized by m.p. 273–275°C, δ 170.8 (C=O) in ¹³C NMR, and m/z 177 (M⁺) in MS .
Key Comparison :
| Compound | Synthesis Steps | Overall Yield | Key Challenges |
|---|---|---|---|
| 4,7-Diamino | 2 | 32% | Side reactions with Cl⁻ |
| 4,7-Difluoro | 1 | 59% | None reported |
| 4-Amino-7-chloro | 1 (unintended) | N/A | Undesired substitution |
Physicochemical Properties
Fluorine vs. Amino/Chloro Substituents:
- Melting Points: Fluorinated derivatives (e.g., NE-002) are typically solids, while 4,7-diamino derivatives melt at 273–275°C (though this value corresponds to the chloro byproduct) .
- Spectroscopy: ¹³C NMR: Fluorine’s electronegativity deshields adjacent carbons. For 4,7-difluoro derivatives, δ ~170 ppm (C=O) , whereas 4-amino-7-chloro shows δ 170.8 (C=O) and δ 138.5 (aromatic C-Cl) . MS: Fluorinated compounds exhibit distinct fragmentation patterns due to C-F bond stability.
Solubility : Fluorination enhances lipophilicity, improving membrane permeability in drug design .
Anticancer Activity :
- 4,7-Difluoro Derivatives: NE-002 and related PROTACs show potent anti-tumor effects, with IC₅₀ values significantly lower (<200 µM) than amino-substituted controls like Con1 (4-amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione, IC₅₀ >200 µM) .
- Mechanism : Fluorine’s electron-withdrawing effect enhances binding to target proteins (e.g., cereblon in PROTACs), improving degradation efficacy .
4,7-Diamino Derivatives: Limited bioactivity data, but synthesis challenges hinder practical applications .
Structural Similarity and Reactivity
High-Similarity Analogs :
- 4,5-Difluorophthalic Anhydride (Similarity: 0.86): Positional isomer with fluorines at 4,5-positions; less steric hindrance but reduced electronic effects compared to 4,7-difluoro .
- 5,7-Difluoroindoline-2,3-dione (CAS 116570-41-3): Differs in ring structure (indoline vs. isoindoline) but shares fluorination; used in kinase inhibitors .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
